Cas no 103365-69-1 (1-Methyl-L-4,5-dihydroorotic Acid)

• Product Name: 1-Methyl-L-4,5-dihydroorotic Acid
• CAS No: 103365-69-1
• MF: C₆H₈N₂O₄
• MW: 172.138721466064
• MDL: MFCD08460215
• CID: 62373
• PubChem ID: 13507105
• Update Time: 2025-07-17

1-Methyl-L-4,5-dihydroorotic Acid Chemical and Physical Properties

Names and Identifiers

• (S)-1-Methyl-2,6-dioxohexahydropyrimidine-4-carboxylic acid
• (4S)-1-Methyl-2,6-dioxohexahydro-4-pyrimidinecarboxylicacid
• (4S)-1-methyl-2,6-dioxo-hexadydro-4-pyrimidinecarboxylicacid
• hexahydro-1-methyl-2,6-dioxo-
• (4S)-1-methyl-2,6-dioxo-1,3-diazinane-4-carboxylic acid
• (4S)-Hexahydro-1-methyl-2,6-dioxo-4-pyrimidinecarboxylic acid
• 1-Methyl-L-4,5-dihydroorotic acid
• (S)-3-methyldihydroorotic acid
• 1-methyl-(S)-Dio-OH
• 4-Pyrimidinecarboxylicacid,hexahydro-1-methyl-2,6-dioxo-,(4S)
• PYR140
• [ "" ]
• 1-Methyl-L-4,5-dihyd
• 1-Methyl-L-4,5-dihydroortotic acid
• 4-Pyrimidinecarboxylicacid, hexahydro-1-methyl-2,6-dioxo-, (4S)-
• (4S)-1-Methyl-2,6-Dioxohexahydro-4-Pyrimidinecarboxylic acid
• (4S)-1-Methyl-2,6-dioxohexahydropyrimidine-4-carboxylic acid
• GWHDGNNXTNENIF-VKHMYHEASA-N
• PubChem18233
• 103365-69-1
• EN300-1655976
• AKOS015850776
• 1-methyl-L-4,5-dihydroorotic acid, AldrichCPR
• (S)-1-METHYL-2,6-DIOXOHEXAHYDROPYRIMIDINE-4-CARBOXYLIcacid
• GS-6651
• MFCD08460215
• CS-W006654
• DTXSID00542516
• SCHEMBL23177173
• AM20070686
• (4S)-1-methyl-2,6-bis(oxidanylidene)-1,3-diazinane-4-carboxylic acid
• A800722
• AKOS006289959
• (4S)-Hexahydro-1-methyl-2,6-dioxo-4-pyrimidinecarboxylic Acid; 1-Methyl-L-4,5-dihydroorotic Acid;
• 1-Methyl-L-4,5-dihydroorotic Acid

• MDL： MFCD08460215
• Inchi： 1S/C6H8N2O4/c1-8-4(9)2-3(5(10)11)7-6(8)12/h3H,2H2,1H3,(H,7,12)(H,10,11)/t3-/m0/s1
• InChI Key： GWHDGNNXTNENIF-VKHMYHEASA-N
• SMILES： O=C1C[C@@H](C(=O)O)NC(N1C)=O

Computed Properties

• Exact Mass: 172.04800
• Monoisotopic Mass: 172.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.7
• XLogP3: -1.3

Experimental Properties

• Color/Form: Powder
• Density: 1.449
• Melting Point: 212-214 ºC
• Refractive Index: 1.525
• PSA: 86.71000
• LogP: -0.72200
• Specific Rotation: 49.2 º (c=1, DMF)

1-Methyl-L-4,5-dihydroorotic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazard Category Code： 22
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,Room Temperature

Additional information on 1-Methyl-L-4,5-dihydroorotic Acid

Recent Advances in the Study of 1-Methyl-L-4,5-dihydroorotic Acid (CAS: 103365-69-1) in Chemical Biology and Pharmaceutical Research

1-Methyl-L-4,5-dihydroorotic acid (CAS: 103365-69-1) is a modified pyrimidine derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, structurally related to orotic acid, has been investigated for its role in nucleotide metabolism, enzyme inhibition, and as a precursor in the synthesis of novel therapeutic agents. Recent studies have explored its biochemical properties, mechanisms of action, and potential therapeutic benefits, making it a compound of interest for researchers in the field.

One of the key areas of research involving 1-Methyl-L-4,5-dihydroorotic acid is its role in modulating nucleotide biosynthesis pathways. Studies have demonstrated that this compound can act as an inhibitor of dihydroorotate dehydrogenase (DHODH), a critical enzyme in the de novo pyrimidine biosynthesis pathway. Inhibition of DHODH has been linked to antiproliferative effects in cancer cells, suggesting potential applications in oncology. Recent preclinical studies have shown promising results in using 1-Methyl-L-4,5-dihydroorotic acid as a lead compound for developing new anticancer therapies.

In addition to its role in nucleotide metabolism, 1-Methyl-L-4,5-dihydroorotic acid has been investigated for its potential immunomodulatory effects. Research indicates that this compound may influence the activity of immune cells by altering pyrimidine pool levels, which are crucial for cell proliferation and immune responses. These findings have sparked interest in exploring its use in autoimmune diseases and inflammatory conditions, where modulation of immune cell activity is a therapeutic target.

Recent advancements in synthetic chemistry have also enabled the development of novel derivatives of 1-Methyl-L-4,5-dihydroorotic acid, aimed at improving its pharmacological properties. Structure-activity relationship (SAR) studies have identified key modifications that enhance its bioavailability, stability, and target specificity. These efforts have led to the discovery of compounds with improved efficacy and reduced off-target effects, paving the way for further preclinical and clinical evaluation.

The pharmacokinetic and toxicological profiles of 1-Methyl-L-4,5-dihydroorotic acid have also been subjects of recent investigation. Studies have focused on understanding its absorption, distribution, metabolism, and excretion (ADME) properties, as well as its safety profile in animal models. These studies are critical for assessing its potential as a therapeutic agent and for guiding future clinical trials.

In conclusion, 1-Methyl-L-4,5-dihydroorotic acid (CAS: 103365-69-1) represents a promising compound in chemical biology and pharmaceutical research, with potential applications in cancer therapy, immunomodulation, and beyond. Ongoing research continues to uncover its mechanisms of action and therapeutic potential, highlighting the need for further studies to fully realize its clinical benefits. As the field advances, this compound may serve as a valuable tool for understanding nucleotide metabolism and developing novel therapeutic strategies.